Cas no 1807116-59-1 (Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate
• CAS No: 1807116-59-1
• MF: C₁₁H₇BrF₃NO₂
• MW: 322.077992677689
• CID: 4954213
• Update Time: 2025-06-13

Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7BrF3NO2/c1-18-10(17)7-3-2-6(5-16)9(8(7)4-12)11(13,14)15/h2-3H,4H2,1H3
• InChI Key： WDSFAOIXUZZVJC-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=CC=C(C#N)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate

Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate (CAS No. 1807116-59-1): A Comprehensive Overview

Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate, identified by its CAS number 1807116-59-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, including a bromomethyl group, a cyano substituent, and a trifluoromethyl group, presents a versatile platform for synthetic chemistry and drug development.

The structural motif of Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate makes it particularly valuable in the synthesis of complex molecules. The presence of the bromomethyl group provides a reactive site for further functionalization, enabling the construction of more intricate structures through nucleophilic substitution reactions. Additionally, the cyano group can participate in various transformations, such as reduction to an amine or conversion to a carboxylic acid, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate has emerged as a key intermediate in the synthesis of molecules with potential applications in oncology, inflammation, and neurodegenerative diseases. Its structural features allow for the creation of derivatives that can interact with biological targets in unique ways, offering new avenues for therapeutic intervention.

One of the most compelling aspects of Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate is its utility in generating molecules with enhanced pharmacokinetic properties. The trifluoromethyl group, in particular, is known to improve binding affinity and reduce metabolic degradation, making it an attractive feature for drug candidates. Researchers have leveraged this compound to develop inhibitors of kinases and other enzymes involved in disease pathways. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are implicated in various cancers.

The bromomethyl functionality also plays a critical role in the synthesis of bioactive molecules. It serves as a versatile handle for introducing additional substituents through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to construct complex aromatic systems that mimic natural products or designed heterocycles. The ability to easily modify the bromomethyl group allows chemists to fine-tune the properties of their synthetic targets, optimizing them for specific biological activities.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate. By employing molecular modeling techniques, researchers can predict the binding modes of their derivatives to biological targets with high accuracy. This approach has accelerated the discovery process by allowing virtual screening of large libraries of compounds before experimental synthesis. Such computational methods have been instrumental in identifying lead compounds that exhibit potent activity against disease-causing targets.

The cyano group in Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate offers another layer of synthetic flexibility. It can be converted into various functional groups through standard chemical transformations, including reduction to an amine or hydrolysis to a carboxylic acid. These transformations are essential for generating intermediates that can be further elaborated into more complex structures. For example, the reduction of the cyano group followed by nucleophilic substitution at the bromomethyl position allows for the construction of polysubstituted benzenes with tailored properties.

The trifluoromethyl group is another key feature that contributes to the pharmacological potential of derivatives derived from Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate. This substituent is known to enhance lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. In addition, trifluoromethylation reactions have been widely used to introduce this moiety into drug candidates. Techniques such as halogen-metal exchange followed by electrophilic trifluorination provide efficient routes to trifluorinated compounds, making them valuable starting points for further derivatization.

In conclusion, Methyl 2-bromomethyl-4-cyano-3-(trifluoromethyl)benzoate (CAS No. 1807116-59-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic strategies and offer opportunities for developing novel therapeutic agents. The combination of its bromomethyl, cyano, and trifluoromethyl groups provides chemists with a rich palette for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in the development of innovative treatments for various diseases.